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Compound of Interest

Compound Name: Tetrachlorophthalic anhydride

Cat. No.: B044441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for the

handling and use of Tetrachlorophthalic anhydride (TCPA). The information herein is

intended to equip laboratory and research personnel with the necessary knowledge to mitigate

risks and ensure a safe working environment.

Hazard Identification and Classification
Tetrachlorophthalic anhydride is a chemical intermediate that presents several significant

health hazards. It is classified as a substance that can cause serious eye damage, skin and

respiratory sensitization, and is suspected of causing cancer. Furthermore, it may cause

damage to organs through prolonged or repeated exposure and is very toxic to aquatic life with

long-lasting effects.[1][2]

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[1][2][3]

H318: Causes serious eye damage.[1][2][3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3]

H350/H351: May cause/Suspected of causing cancer.[1][2][3]
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H372/H373: Causes/May cause damage to organs through prolonged or repeated exposure.

[1][2][3]

H410: Very toxic to aquatic life with long lasting effects.[1][2][3]

Toxicological Data Summary
Comprehensive toxicological studies have been conducted to determine the acute and chronic

effects of Tetrachlorophthalic anhydride. The following tables summarize the key quantitative

data.

Table 1: Acute Toxicity Data
Endpoint Species Route Value Reference

LD50 Rat Oral > 15,800 mg/kg [1][4]

LD50 Rabbit Dermal > 5,000 mg/kg [1][4]

LC50 Rat Inhalation
> 3,600

mg/m³/4h
[2]

Table 2: Repeated Dose Toxicity
Study Type Species Route NOAEL Findings Reference

13-Week

Study
Mouse Gavage

1500

mg/kg/day

No significant

adverse

effects

observed.

[5]

13-Week

Study
Rat Gavage

Not achieved

(effects seen

at lowest

dose of 94

mg/kg/day)

Dose-

dependent

increases in

kidney

weights and

renal tubule

necrosis/dilati

on.

[5][6]
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Table 3: Carcinogenicity and Mutagenicity
Assay System Result Reference

Carcinogenicity IARC Classification

Group 2B: Possibly

carcinogenic to

humans (for

Hexachlorobenzene, a

potential impurity)

[1]

Mutagenicity

Salmonella

typhimurium (Ames

test)

Negative [7]

Chromosomal

Aberrations

Chinese Hamster

Ovary (CHO) cells
Negative [7]

Sister Chromatid

Exchanges

Chinese Hamster

Ovary (CHO) cells
Negative [7]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate assessment of chemical hazards.

While specific study reports for Tetrachlorophthalic anhydride often summarize findings, the

methodologies generally follow established guidelines from organizations like the Organisation

for Economic Co-operation and Development (OECD). Below are representative protocols for

assessing skin sensitization and eye irritation.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (based on OECD 406)
The Guinea Pig Maximization Test is a widely used method to assess the potential of a

substance to cause skin sensitization.

Methodology:

Animal Selection: Healthy, young adult albino guinea pigs are used.

Induction Phase:
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Intradermal Induction: On day 0, three pairs of intradermal injections are made in the

shoulder region of the test animals. These include the test substance in a suitable vehicle,

Freund's Complete Adjuvant (FCA), and the test substance emulsified in FCA.

Topical Induction: On day 7, the test substance, at a concentration that causes mild to

moderate irritation, is applied to a filter paper patch and placed over the injection sites for

48 hours.

Challenge Phase:

On day 21, a non-irritating concentration of the test substance is applied topically to a

naive site on the flank of both test and control animals.

Observation and Scoring: The challenge sites are observed for erythema and edema at 24

and 48 hours after patch removal. The incidence and severity of the skin reactions in the test

group are compared to the control group. A substance is considered a sensitizer if a

significantly higher proportion of test animals show a positive reaction compared to the

controls.

Serious Eye Damage/Eye Irritation: Bovine Corneal
Opacity and Permeability (BCOP) Test (based on OECD
437)
The BCOP assay is an in vitro method used to identify substances that have the potential to

cause serious eye damage.

Methodology:

Tissue Preparation: Corneas are obtained from freshly enucleated bovine eyes from

slaughterhouses. The corneas are mounted in a specialized holder, creating an anterior and

posterior chamber.

Test Substance Application: The test substance is applied to the epithelial surface of the

cornea for a defined period (e.g., 10 minutes for liquids).

Endpoint Measurement:
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Opacity: The opacity of the cornea is measured using an opacitometer before and after

exposure to the test substance.

Permeability: After the exposure period, the permeability of the cornea is assessed by

applying sodium fluorescein to the anterior chamber and measuring its passage into the

posterior chamber using a spectrophotometer.

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values. This score is used to classify the substance's potential for causing

severe eye damage.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Tetrachlorophthalic
anhydride.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or fumes.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles and a face shield.[1]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber with a minimum layer

thickness of 0.11 mm) and a lab coat.[4] Contaminated work clothing should not be allowed

out of the workplace.[2]

Respiratory Protection: If dusts are generated and engineering controls are insufficient, use a

NIOSH-approved particulate respirator.

Hygiene Practices:

Wash hands thoroughly after handling and before eating, drinking, or smoking.
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water. Seek medical attention if irritation or a rash develops.[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Avoid release to the environment.[1]
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Visualized Workflows
Logical Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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